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Compound of Interest

Compound Name: 3-Amino-2,4,6-triiodobenzoic acid

Cat. No.: B041005 Get Quote

An In-depth Technical Guide to 3-Amino-2,4,6-triiodobenzoic Acid

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 3-Amino-2,4,6-triiodobenzoic acid, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical and Computed Properties
The fundamental properties of 3-Amino-2,4,6-triiodobenzoic acid are summarized in the

tables below, offering a clear comparison of its key characteristics.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₇H₄I₃NO₂ [1][2][3][4]

Molecular Weight 514.83 g/mol [1][2][3][4][5]

Appearance Slightly yellow to tan powder [5][6]

Melting Point
190-199 °C (with

decomposition)
[5][7]

Boiling Point
478.9 °C at 760 mmHg

(Predicted)
[5][7]

Density 2.748 - 3.02 g/cm³ (estimate) [5][7]

Water Solubility Insoluble [5][7]

pKa 1.50 ± 0.10 (Predicted) [7]

IUPAC Name
3-amino-2,4,6-triiodobenzoic

acid
[1]

CAS Number 3119-15-1 [2][6]

Table 2: Computed Properties
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Property Value Source(s)

XLogP3 2.7 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [1]

Exact Mass 514.7376 Da [1]

Monoisotopic Mass 514.7376 Da [1]

Topological Polar Surface Area 63.3 Å² [1]

Heavy Atom Count 13 [1]

Complexity 214 [1]

Covalently-Bonded Unit Count 1 [1]

Experimental Protocols
Synthesis of 3-Amino-2,4,6-triiodobenzoic Acid from m-
Aminobenzoic Acid[8]
A common method for the synthesis of 3-Amino-2,4,6-triiodobenzoic acid involves the

iodination of m-aminobenzoic acid.[5]

Materials:

m-Aminobenzoic acid

30% Hydrochloric acid

Iodine monochloride solution

20% Sodium chloride solution

Sodium metabisulfite
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40% Liquid alkali

Activated carbon

Procedure:

Add m-aminobenzoic acid to a reaction vessel.

Adjust the pH to 2-3 with 30% hydrochloric acid.

Add iodine monochloride solution mixed with a 20% sodium chloride solution to the reaction

vessel.

Stir the mixture at room temperature for 3 hours.

Slowly raise the temperature to 85-90°C and maintain for 5-6 hours. The reaction is complete

when the melting point of the solid is above 180°C.

Add an appropriate amount of sodium metabisulfite to remove any free iodine.

Filter the mixture and wash the filter cake with water to obtain the crude product.

To the crude product, add 40% liquid alkali and water to form the sodium salt, then heat to

60°C to dissolve.

Allow the solution to cool, and filter below 25°C to obtain lavender scale-like crystals.

Add the crystals to 5-6 times their weight in water and heat to 60-70°C.

Add 2% activated carbon for decolorization and filter.

Adjust the pH of the filtrate to 2-3 with hydrochloric acid.

Spin-filter the solution, wash the filter cake with water, and dry to obtain the final product.

The reported yield for this method is 72.4%, with a melting point above 198°C.[5]

Visualizations
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The following diagram illustrates the synthesis workflow for 3-Amino-2,4,6-triiodobenzoic
acid.

m-Aminobenzoic Acid Reaction Vessel Iodination
(ICl, NaCl, HCl)

Heating
(85-90°C)

Quenching
(Na2S2O5) Filtration & Washing Crude Product Purification Steps

(Alkali, Decolorization, Acidification)
3-Amino-2,4,6-

triiodobenzoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow of 3-Amino-2,4,6-triiodobenzoic acid.

Applications in Research and Development
3-Amino-2,4,6-triiodobenzoic acid serves as a crucial intermediate in the synthesis of various

pharmaceuticals and diagnostic agents. Notably, it is a key precursor for nonionic iodinated X-

ray contrast agents.[8] It is also utilized in the preparation of polymeric hydrogel-based particles

intended for vascular embolization procedures.[5][6] Furthermore, this compound is a vital

starting material for the synthesis of Diatrizoic acid and Iodipamide, both of which are used as

contrast media.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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